Cas no 41096-60-0 (4,8-Dimethylnonan-2-one)
4,8-Dimethylnonan-2-one structure
Product Name:4,8-Dimethylnonan-2-one
CAS No:41096-60-0
MF:C11H22O
MW:170.291783809662
CID:2634508
PubChem ID:12144811
Update Time:2025-04-21
4,8-Dimethylnonan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4,8-dimethylnonan-2-one
- SCHEMBL1786816
- 41096-60-0
- AKOS020762106
- DTXSID80478521
- 4,8-Dimethylnonan-2-one
-
- Inchi： 1S/C11H22O/c1-9(2)6-5-7-10(3)8-11(4)12/h9-10H,5-8H2,1-4H3
- InChI Key： HISOCHLYNIFCQC-UHFFFAOYSA-N
- SMILES： O=C(C)CC(C)CCCC(C)C
Computed Properties
- Exact Mass: 170.167065321g/mol
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
4,8-Dimethylnonan-2-one Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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